Cas no 60480-83-3 (2,4-Dimethylphenylhydrazine hydrochloride)

• Product Name: 2,4-Dimethylphenylhydrazine hydrochloride
• CAS No: 60480-83-3
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD00013381
• CID: 57560
• PubChem ID: 16213059
• Update Time: 2025-05-25

2,4-Dimethylphenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylphenylhydrazine hydrochloride
• 2,4-Dimethylphenylhydrazine HCl
• 2,4-Dimethylphenylhydrazine HCI
• 4-Hydrazino-m-xylene hydrochloride
• 1-(2,4-Dimethylphenyl)hydrazine hydrochloride
• (2,4-dimethylphenyl)hydrazine hydrochloride
• 2,4-Dimethylphenylhydrazinehydrochloride
• 2,4-dimethylphenyldrazine hydrochloride
• 2,4-DIMETHYLPHENYLHYDRAZINE HCL SALT
• Hydrazine, (2,4-dimethylphenyl)-, monohydrochloride
• 2,4-Dimethyl phenylhydrazine hydrochloride
• PubChem6399
• KSC491E7T
• 2,4-Xylylhydrazine hydrochloride
• EN300-08047
• MFCD00013381
• CS-W017569
• AKOS001475840
• 60480-83-3
• 2,4-Xylylhydrazine monohydrochloride
• N-(2,4-Dimethylphenyl)hydrazine hydrochloride
• (2,4-Dimethylphenyl)hydrazine--hydrogen chloride (1/1)
• F0001-1584
• AM20061223
• FT-0605485
• SY022153
• 2,4-Dimethylphenylhydrazine hydrochloride, 97%
• A8438
• ZLGXGLXFBMIVPU-UHFFFAOYSA-N
• (2,4-Dimethylphenyl)hydrazine monohydrochloride
• SCHEMBL1012671
• Z56961369
• 2,4-Dimethylphenylhydrazine, HCl
• (2,4-dimethylphenyl)hydrazine;hydrochloride
• (2,4-dimethylphenyl)hydrazine, hydrochloride
• 1-(2,4-dimethylphenyl) hydrazine hydrochloride
• DTXSID90975894
• GS-4160

• MDL： MFCD00013381
• Inchi： 1S/C8H12N2.ClH/c1-6-3-4-8(10-9)7(2)5-6;/h3-5,10H,9H2,1-2H3;1H
• InChI Key： ZLGXGLXFBMIVPU-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 172.07700
• Monoisotopic Mass: 172.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Odourless white powder
• Density: 1.0350
• Melting Point: 184 °C (dec.) (lit.)
• PSA: 38.05000
• LogP: 3.16430
• Sensitiveness: Hygroscopic

2,4-Dimethylphenylhydrazine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4-Dimethylphenylhydrazine hydrochloride

Comprehensive Guide to 2,4-Dimethylphenylhydrazine Hydrochloride (CAS No. 60480-83-3): Properties, Applications, and Industry Insights

2,4-Dimethylphenylhydrazine hydrochloride (CAS No. 60480-83-3) is a specialized organic compound widely utilized in pharmaceutical synthesis, analytical chemistry, and material science. Its molecular structure, featuring a hydrazine moiety bonded to a 2,4-dimethylphenyl group, enables unique reactivity patterns that make it valuable for derivatization reactions and heterocycle formation. This article explores its physicochemical characteristics, industrial applications, and emerging trends in research, addressing common queries such as "How is 2,4-dimethylphenylhydrazine HCl used in HPLC analysis?" and "What are the alternatives to 2,4-dimethylphenylhydrazine derivatives?".

The compound's hydrochloride salt form enhances stability and solubility, making it preferable for laboratory workflows. With a molecular formula of C₈H₁₂N₂·HCl and a molar mass of 172.65 g/mol, it typically appears as a white to off-white crystalline powder. Researchers frequently investigate its role in carbonyl group detection, where it reacts selectively with aldehydes and ketones to form hydrazones—a principle applied in spectrophotometric assays and chromatographic derivatization techniques. Recent publications highlight its compatibility with green chemistry initiatives, as scientists explore solvent-free reaction conditions to minimize environmental impact.

In pharmaceutical applications, 2,4-dimethylphenylhydrazine hydrochloride serves as a building block for pyrazole and indazole scaffolds, which are core structures in bioactive molecules. Patent analyses reveal its use in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for "small molecule drug discovery" solutions. Quality control protocols emphasize HPLC purity testing (often >98%), with storage recommendations highlighting protection from moisture and light to prevent degradation—answering frequent search queries like "How to store hydrazine derivatives long-term?".

The compound's analytical applications extend to food safety testing, where it detects carbonyl contaminants in processed foods. Regulatory agencies evaluate methods employing this reagent for monitoring Maillard reaction products, addressing consumer concerns about "food processing chemicals". Instrumental techniques such as LC-MS and GC-MS benefit from its derivatization capability, improving detection sensitivity for low-abundance metabolites—an area gaining traction in "precision analytics" discussions.

Supply chain dynamics for CAS No. 60480-83-3 reflect broader trends in fine chemicals distribution, with manufacturers optimizing packaging (e.g., 1g/5g vials for research use, bulk kg quantities for industrial applications). Technical datasheets typically specify: melting point range (210-215°C with decomposition), pH-dependent solubility profiles, and spectroscopic fingerprints (IR: 3200-2500 cm^-1 broad band for HCl salt). These parameters help laboratories address practical questions like "How to verify 2,4-dimethylphenylhydrazine HCl purity?" through orthogonal characterization methods.

Emerging research explores the compound's potential in smart materials development, particularly in conductive polymer synthesis. Its electron-donating dimethyl groups influence π-conjugation in resulting polymers, relevant to "organic electronics" innovation. Safety-focused studies investigate handling procedures using engineering controls (e.g., glove boxes for sensitive reactions), while environmental fate analyses examine biodegradation pathways—topics increasingly searched alongside "benign chemical synthesis".

Cross-industry benchmarking shows that 2,4-dimethylphenylhydrazine hydrochloride offers cost/performance advantages over similar derivatization agents like 2,4-dinitrophenylhydrazine in certain applications. Its balanced reactivity and byproduct profile make it suitable for automated high-throughput screening systems, meeting demands from "lab automation" adopters. Recent methodological advances include microwave-assisted reactions that cut processing times by 60%, as documented in process chemistry journals.

For quality assurance, leading suppliers provide batch-specific COA (Certificate of Analysis) documentation with parameters including: residual solvent content (tested by GC-headspace), heavy metal limits (ICP-MS verified), and endotoxin levels for biomedical applications. These practices respond to stringent "chemical quality standards" requirements in regulated industries. Storage stability studies indicate 24-month shelf life under inert atmosphere at -20°C, with periodic requalification recommended—key data for inventory management systems.

The scientific community continues to explore novel applications, such as using 60480-83-3 in metal-organic framework (MOF) functionalization and fluorescent probe design. Such innovations align with global research priorities in "advanced materials" and "molecular sensing". Collaborative studies between academia and industry optimize synthetic protocols to improve atom economy—addressing both economic and ecological considerations in modern chemical manufacturing.